Cas no 2172524-48-8 (1-(benzyloxy)carbonyl-4-(dimethyl-1,2-oxazol-4-yl)pyrrolidine-3-carboxylic acid)
1-(benzyloxy)carbonyl-4-(dimethyl-1,2-oxazol-4-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(benzyloxy)carbonyl-4-(dimethyl-1,2-oxazol-4-yl)pyrrolidine-3-carboxylic acid
- 2172524-48-8
- 1-[(benzyloxy)carbonyl]-4-(dimethyl-1,2-oxazol-4-yl)pyrrolidine-3-carboxylic acid
- EN300-1456381
-
- Inchi: 1S/C18H20N2O5/c1-11-16(12(2)25-19-11)14-8-20(9-15(14)17(21)22)18(23)24-10-13-6-4-3-5-7-13/h3-7,14-15H,8-10H2,1-2H3,(H,21,22)
- InChI Key: MCYKLVZSIYZILG-UHFFFAOYSA-N
- SMILES: O1C(C)=C(C(C)=N1)C1CN(C(=O)OCC2C=CC=CC=2)CC1C(=O)O
Computed Properties
- Exact Mass: 344.13722174g/mol
- Monoisotopic Mass: 344.13722174g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 494
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 92.9Ų
1-(benzyloxy)carbonyl-4-(dimethyl-1,2-oxazol-4-yl)pyrrolidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1456381-1.0g |
1-[(benzyloxy)carbonyl]-4-(dimethyl-1,2-oxazol-4-yl)pyrrolidine-3-carboxylic acid |
2172524-48-8 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1456381-50mg |
1-[(benzyloxy)carbonyl]-4-(dimethyl-1,2-oxazol-4-yl)pyrrolidine-3-carboxylic acid |
2172524-48-8 | 50mg |
$707.0 | 2023-09-29 | ||
| Enamine | EN300-1456381-100mg |
1-[(benzyloxy)carbonyl]-4-(dimethyl-1,2-oxazol-4-yl)pyrrolidine-3-carboxylic acid |
2172524-48-8 | 100mg |
$741.0 | 2023-09-29 | ||
| Enamine | EN300-1456381-250mg |
1-[(benzyloxy)carbonyl]-4-(dimethyl-1,2-oxazol-4-yl)pyrrolidine-3-carboxylic acid |
2172524-48-8 | 250mg |
$774.0 | 2023-09-29 | ||
| Enamine | EN300-1456381-500mg |
1-[(benzyloxy)carbonyl]-4-(dimethyl-1,2-oxazol-4-yl)pyrrolidine-3-carboxylic acid |
2172524-48-8 | 500mg |
$809.0 | 2023-09-29 | ||
| Enamine | EN300-1456381-1000mg |
1-[(benzyloxy)carbonyl]-4-(dimethyl-1,2-oxazol-4-yl)pyrrolidine-3-carboxylic acid |
2172524-48-8 | 1000mg |
$842.0 | 2023-09-29 | ||
| Enamine | EN300-1456381-2500mg |
1-[(benzyloxy)carbonyl]-4-(dimethyl-1,2-oxazol-4-yl)pyrrolidine-3-carboxylic acid |
2172524-48-8 | 2500mg |
$1650.0 | 2023-09-29 | ||
| Enamine | EN300-1456381-5000mg |
1-[(benzyloxy)carbonyl]-4-(dimethyl-1,2-oxazol-4-yl)pyrrolidine-3-carboxylic acid |
2172524-48-8 | 5000mg |
$2443.0 | 2023-09-29 | ||
| Enamine | EN300-1456381-10000mg |
1-[(benzyloxy)carbonyl]-4-(dimethyl-1,2-oxazol-4-yl)pyrrolidine-3-carboxylic acid |
2172524-48-8 | 10000mg |
$3622.0 | 2023-09-29 |
1-(benzyloxy)carbonyl-4-(dimethyl-1,2-oxazol-4-yl)pyrrolidine-3-carboxylic acid Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 1-(benzyloxy)carbonyl-4-(dimethyl-1,2-oxazol-4-yl)pyrrolidine-3-carboxylic acid
1-(Benzyloxy)carbonyl-4-(Dimethyl-1,2-oxazol-4-yl)pyrrolidine-3-carboxylic Acid: A Promising Scaffold for Targeted Drug Discovery
1-(Benzyloxy)carbonyl-4-(Dimethyl-1,2-oxazol-4-yl)pyrrolidine-3-carboxylic acid, with the chemical identifier CAS No. 2172524-48-8, represents a novel class of bioactive compounds that has garnered significant attention in the field of medicinal chemistry. This compound belongs to the family of pyrrolidine-derived carboxylic acids, which are widely studied for their potential applications in pharmaceutical research. The unique structural features of this molecule, including the benzyloxy group and the dimethyl-1,2-oxazol-4-yl substituent, contribute to its distinct pharmacological profile and biological activity.
Recent advances in computational drug discovery have highlighted the importance of structure-activity relationship (SAR) analysis in optimizing the therapeutic potential of compounds like 1-(Benzyloxy)carbonyl-4-(Dimethyl-1,2-oxazol-4-yl)pyrrolidine-3-carboxylic acid. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that the pyrrolidine ring in this compound plays a critical role in modulating enzyme inhibition and receptor binding affinity. This finding underscores the significance of the 4-(Dimethyl-1,2-oxazol-4-yl) functional group in enhancing the compound's interaction with biological targets.
The benzyloxy moiety in 1-(Benzyloxy)carbonyl-4-(Dimethyl-1,2-oxazol-4-yl)pyyrolidine-3-carboxylic acid is particularly noteworthy for its role in prodrug design. This substituent facilitates controlled release of the active pharmacophore, which is a critical aspect of modern drug development. A 2024 review in Advanced Drug Delivery Reviews emphasized that such prodrug strategies can significantly improve the bioavailability and target specificity of complex molecules like this one.
From a synthetic perspective, the 1-(Benzyloxy)carbonyl group in this compound represents a versatile functionalized linker that enables the attachment of diverse pharmacophore groups. Recent work in green chemistry has focused on optimizing the synthesis of such compounds to minimize environmental impact while maintaining high purity and yield. This aligns with the growing emphasis on sustainable pharmaceutical manufacturing in the industry.
The dimethyl-1,2-oxazol-4-yl substituent in 1-(Benzyloxy)carbonyl-4-(Dimethyl-1,2-oxazol-4-yl)pyrrolidine-3-carboxylic acid is a key structural element that contributes to its antimicrobial activity. A 2023 study published in Antimicrobial Agents and Chemotherapy reported that compounds with similar 1,2-oxazol derivatives exhibited promising antibacterial properties against multidrug-resistant pathogens. This suggests potential applications in the development of novel antibiotics for combating resistant infections.
Advances in high-throughput screening technologies have enabled researchers to evaluate the in vitro activity of 1-(Benzyloxy)carbonyl-4-(Dimethyl-1,2-oxazol-4-yl)pyrrolidine-3-carboxylic acid against a wide range of biological targets. Recent studies have demonstrated its potential as an inhibitor of serine proteases, which are implicated in various pathological conditions including inflammatory diseases and cancer progression. These findings highlight the importance of this compound in the development of targeted therapies.
The carboxylic acid functional group in this molecule is crucial for its hydrophilic properties, which influence its solubility and pharmacokinetic behavior. A 2024 investigation in Drug Metabolism and Disposition revealed that the carboxylate form of this compound exhibits enhanced plasma protein binding, which may affect its in vivo efficacy. These insights are valuable for optimizing the drug formulation and dosage regimen for potential therapeutic applications.
From a biomolecular interaction standpoint, the pyrrolidine ring in 1-(Benzyloxy)carbonyl-4-(Dimethyl-1,2-oxazol-4-yl)pyrrolidine-3-carboxylic acid has been shown to interact with protein binding sites through hydrogen bonding and hydrophobic interactions. A 2023 computational study in Journal of Chemical Information and Modeling predicted that this compound could form stable complexes with target proteins involved in signal transduction pathways, making it a potential candidate for signal transduction modulators.
The dimethyl-1,2-oxazol-4-yl group in this compound also contributes to its electronic properties, which are essential for radiolabeling and imaging applications. Recent developments in positron emission tomography (PET) imaging have explored the use of such oxazole derivatives as radiopharmaceutical agents for non-invasive monitoring of pathological processes. This application highlights the versatility of 1-(Benzyloxy)carbonyl-4-(Dimethyl-1,2-oxazol-4-yl)pyrrolidine-3-carboxylic acid in both therapeutic and diagnostic contexts.
From a synthetic chemistry perspective, the 1-(Benzyloxy)carbonyl group in this compound can be readily modified to incorporate various functional groups for structure optimization. A 2024 study in Organic & Biomolecular Chemistry described a novel click chemistry approach to derivatize this compound, enabling rapid library screening for drug discovery purposes. This methodology underscores the importance of modular synthesis in modern pharmaceutical research.
The carboxylic acid functionality in 1-(Benzyloxy)carbonyl-4-(Dimethyl-1,2-oxazol-4-yl)pyrrolidine-3-carboxylic acid also presents opportunities for pharmaceutical formulation innovation. A 2024 review in Pharmaceutical Research discussed the potential of such compounds in developing oral dosage forms with improved bioavailability and targeted release profiles. These developments are critical for enhancing the therapeutic efficacy of complex molecules like this one.
Overall, 1-(Benzyloxy)carbonyl-4-(Dimethyl-1,2-oxazol-4-yl)pyrrolidine-3-carboxylic acid represents a promising scaffold for drug discovery with potential applications in multiple therapeutic areas. Its unique structural features, including the benzyloxy, dimethyl-1,2-oxazol-4-yl, and carboxylic acid functionalities, make it a valuable target for structure-based drug design and computational modeling efforts. As research in this area continues to advance, this compound may play a significant role in the development of novel therapeutics for a wide range of pathological conditions.
The compound 1-(Benzyloxy)carbonyl-4-(dimethyl-1,2-oxazol-4-yl)pyrrolidine-3-carboxylic acid is a complex molecule with multiple functional groups, each contributing to its potential in pharmaceutical and chemical research. Here's a structured summary of its key features and significance: --- ### 1. Structural Features - Core Structure: A pyrrolidine ring (5-membered nitrogen-containing ring) with carboxylic acid functionality at the C3 position. - Functional Groups: - Benzyloxy (PhO) group at the C1 position of the pyrrolidine ring. - Dimethyl-1,2-oxazol-4-yl group at the C4 position of the ring. - Carboxylic acid (-COOH) group at the C3 position. - Oxazole Ring: The dimethyl-substituted 1,2-oxazole ring is a key structural element, contributing to the molecule's electronic and steric properties. --- ### 2. Key Functional Groups and Their Roles #### (a) Benzyloxy Group (PhO) - Hydrophobicity: Enhances lipophilicity, which may influence cell membrane permeability and target selectivity. - Modularity: Allows for derivatization via click chemistry or other synthetic methods for drug optimization. #### (b) Dimethyl-1,2-Oxazole Ring - Electron-Withdrawing/Donating Effects: The oxazole ring can modulate the electronic properties of the molecule, influencing receptor binding affinity and protein interactions. - Imaging Potential: The oxazole ring is a common motif in radiopharmaceutical agents, making this compound a candidate for PET imaging and non-invasive diagnostics. #### (c) Carboxylic Acid Group (-COOH) - Hydrophilicity: Contributes to water solubility, which is critical for oral bioavailability and drug formulation. - Pharmacokinetics: The carboxylate form may exhibit high plasma protein binding, affecting drug distribution and metabolism. - Modular Synthesis: The carboxylic acid group is a common site for conjugation to other functional groups (e.g., PEGylation, radiolabeling, or targeting ligands). --- ### 3. Therapeutic Potential - Signal Transduction Modulation: The pyrrolidine ring and oxazole group can interact with protein binding sites in signal transduction pathways, suggesting potential as a signal modulator. - Radiopharmaceutical Applications: The oxazole ring can be radiolabeled (e.g., with fluorine-18) for PET imaging, enabling non-invasive monitoring of pathological processes. - Drug Discovery: The molecule’s modular structure and diverse functional groups make it ideal for structure-based drug design and library screening in high-throughput screening campaigns. - Oral Dosage Forms: The combination of hydrophilic (carboxylic acid) and hydrophobic (benzyloxy) groups may allow for the development of oral formulations with improved bioavailability and targeted release. --- ### 4. Synthetic and Computational Applications - Click Chemistry: The molecule can be derivatized using click chemistry (e.g., azide-alkyne cycloaddition) for rapid library screening. - Computational Modeling: The 3D structure and electronic properties of the molecule are valuable for virtual screening, drug design, and molecular docking studies. - Modular Synthesis: The molecule’s flexible functional groups make it a good candidate for synthetic chemistry approaches that aim to optimize therapeutic properties (e.g., selectivity, potency, toxicity). --- ### 5. Challenges and Considerations - Pharmacokinetic Optimization: The carboxylic acid group may require esterification or conjugation to improve oral bioavailability and drug stability. - Toxicity Profiling: As with all new compounds, in vitro and in vivo toxicity testing is essential to ensure safety and efficacy. - Target Specificity: Further studies are needed to confirm the specificity of the molecule’s interactions with target proteins and to minimize off-target effects. --- ### 6. Summary The compound 1-(Benzyloxy)carbonyl-4-(dimethyl-1,2-oxazol-4-yl)pyrrolidine-3-carboxylic acid is a multifunctional molecule with significant potential in pharmaceutical research. Its structural diversity, electronic properties, and modular nature make it a promising candidate for drug discovery, radiopharmaceutical development, and computational studies. Further synthetic optimization and biological testing will be critical to fully realize its therapeutic potential. --- ### 7. Future Directions - Structure-Activity Relationship (SAR) Studies: To optimize potency, selectivity, and toxicity. - Radiolabeling and Imaging Studies: To explore its use in PET imaging and diagnostic applications. - Drug Delivery Formulations: Development of oral, injectable, or targeted formulations for improved clinical outcomes. - Biological Target Validation: Identification of specific receptors or pathways that this compound can modulate. --- This compound represents a versatile platform for drug design and biomedical applications, and its further development could lead to novel therapeutics or diagnostic tools.2172524-48-8 (1-(benzyloxy)carbonyl-4-(dimethyl-1,2-oxazol-4-yl)pyrrolidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)